Cas no 137225-59-3 (3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one)

• Product Name: 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one
• CAS No: 137225-59-3
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 2082545
• PubChem ID: 21721857
• Update Time: 2025-06-29

3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one
• 3,5,7-Trihydroxy-4'-methox
• 3,5,7-trihydroxy-4'-methoxyflavanol
• 3,5,7-trihydroxy-4'-methoxyflavanone
• 3,5,7-trihydroxy-4'-methoxyflavonol
• aromadendrin 4'-methyl ether
• aromadendrin-4'-O-methylether
• dihydrokaempferide
• dihydrokeampferol-4'-methyl ether
• 2,3-DIHYDROKAEMPFERIDE
• 4H-1-BENZOPYRAN-4-ONE, 2,3-DIHYDRO-3,5,7-TRIHYDROXY-2-(4-METHOXYPHENYL)-, (2R-TRANS)-
• CHEMBL458480
• 9V3SE2M92C
• ACon1_000776
• (2R,3R)-2,3-DIHYDRO-3,5,7-TRIHYDROXY-2-(4-METHOXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
• 137225-59-3
• BRD-K24050686-001-01-1
• DTXSID60929743
• AKOS040763420
• MEGxp0_000657
• NCGC00169370-01
• Q27273271
• (2R,3R)-3,5,7-trihydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
• UNII-9V3SE2M92C
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-2-(4-methoxyphenyl)-
• 4H-1-BENZOPYRAN-4-ONE, 2,3-DIHYDRO-3,5,7-TRIHYDROXY-2-(4-METHOXYPHENYL)-, (2R,3R)-
• 3570-69-2

• Inchi： 1S/C16H14O6/c1-21-10-4-2-8(3-5-10)16-15(20)14(19)13-11(18)6-9(17)7-12(13)22-16/h2-7,15-18,20H,1H3/t15-,16+/m0/s1
• InChI Key： CKDYDMSDCNQHEB-JKSUJKDBSA-N
• SMILES： O1C2C=C(C=C(C=2C([C@@H]([C@H]1C1C=CC(=CC=1)OC)O)=O)O)O

Computed Properties

• Exact Mass: 302.07903816g/mol
• Monoisotopic Mass: 302.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids

Additional information on 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one

Chemical Profile of 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one (CAS No. 137225-59-3)

3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one, chemically known by its CAS number 137225-59-3, is a flavonoid derivative that has garnered significant attention in the field of pharmaceutical chemistry and natural product research. This compound belongs to the flavonol class, characterized by its three hydroxyl groups at the 3, 5, and 7 positions of the B-ring, coupled with a methoxy group at the 4-position of the phenyl ring attached to the C-ring. The structural configuration of this molecule imparts unique pharmacological properties that make it a subject of extensive study in medicinal chemistry.

The chemical structure of 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one consists of a chromenone core, which is a heterocyclic compound containing a benzopyranone skeleton. This core structure is flanked by hydroxyl and methoxy substituents that contribute to its reactivity and biological activity. The presence of multiple hydroxyl groups enhances its solubility in polar solvents and allows for various interactions with biological targets. The methoxy group at the para position relative to the hydroxyl groups on the phenyl ring influences its electronic properties and contributes to its stability and bioavailability.

In recent years, 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one has been extensively investigated for its potential therapeutic applications. Flavonoids, in general, are known for their antioxidant, anti-inflammatory, and antimicrobial properties. The specific arrangement of functional groups in 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one suggests that it may exhibit enhanced bioactivity compared to other flavonoids. Studies have shown that this compound can modulate various cellular pathways, making it a promising candidate for drug development.

One of the most compelling areas of research involving 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one is its potential role in cancer therapy. Flavonoids have been shown to induce apoptosis in cancer cells by inhibiting key signaling pathways such as the PI3K/Akt and MAPK pathways. The structural features of 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one may allow it to interact with these pathways more effectively than other flavonoids. Preliminary studies have demonstrated that this compound can suppress the growth of various cancer cell lines by inducing oxidative stress and disrupting mitochondrial function.

Another area where 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one shows promise is in neuroprotection. Oxidative stress and inflammation are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The antioxidant properties of 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one make it a potential candidate for mitigating these pathological processes. Research has indicated that this compound can protect neurons from oxidative damage by scavenging free radicals and inhibiting pro-inflammatory enzymes. These findings suggest that 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one could be developed into a therapeutic agent for neurodegenerative disorders.

The antimicrobial activity of 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one is another area of interest. Flavonoids have been reported to exhibit broad-spectrum antimicrobial effects against bacteria, fungi, and viruses. The structural complexity of 3,5,7-trihydroxy-2-(4-methoxy-phenyl)-chroman-4-one may contribute to its ability to disrupt microbial cell membranes and inhibit essential metabolic processes. This property makes it a valuable candidate for developing novel antimicrobial agents to combat drug-resistant pathogens.

In conclusion,3,5,7-trihydroxy,2-(4,methoxy,phenyl)-, chroman,-one (CAS No. 137225-,59-,3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure and biological activities make it a promising candidate for further research in cancer therapy, neuroprotection,and antimicrobial treatments. As research continues, this compound is expected to play an increasingly important role in developing innovative therapeutic strategies for various diseases.